4,4,5,5-Tetramethyl-2-(4-octylphenyl)-1,3,2-dioxaborolane

• CAS RN: 378223-65-5
• Molecular Formula: C20H33BO2
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-(4-octylphenyl)-1,3,2-dioxaborolane
• InChI: InChI=1S/C20H33BO2/c1-6-7-8-9-10-11-12-17-13-15-18(16-14-17)21-22-19(2,3)20(4,5)23-21/h13-16H,6-12H2,1-5H3
• InChI Key: YPTPNEDNKSKJPE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)CCCCCCCC

Description

4,4,5,5-Tetramethyl-2-(4-octylphenyl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C20H33BO2 and its molecular weight is 316.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-BuLi (16.6 mL, 1.6 M in hexanes) was added over 10 minutes to a solution of 1-iodo-4-octylbenzene from Part A (6.9 g, 21.8 mmol) in dry THF (100 mL) at −78° C. under a nitrogen atmosphere. The mixture was stirred for another 10 minutes at −78° C. 2-Isopropoxy-4,4,5,5-tetramethyl[1,3,2]dioxaborolane (6.21 mL, 30.4 mmol) was subsequently added dropwise to the mixture and stirring was continued at room temperature overnight. The reaction was then quenched with distilled water, and THF was removed under vacuum. The product was then extracted into diethyl ether and the organic layer was washed with brine, dried over MgSO4, filtered and evaporated in vacuo to give 6.38 g of 4,4,5,5-tetramethyl-2-(4-octylphenyl)-1,3,2-dioxaborolane as a colorless oil. The product was used in the next step without further purification.